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Compound of Interest
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Cat. No.: B1580434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzophenone-9 (Disodium 2,2'-dihydroxy-4,4'-dimethoxy-5,5'-disulfobenzophenone) is a

water-soluble chemical sunscreen agent that provides protection against both UVA and UVB

radiation.[1][2] As a member of the benzophenone family, it functions by absorbing UV radiation

and dissipating it as heat, thereby preventing the harmful effects of sun exposure on the skin,

including sunburn and premature aging.[3][4] Its water solubility makes it a versatile ingredient

for a variety of cosmetic formulations, particularly in the aqueous phase of emulsions.[1]

These application notes provide a comprehensive guide to formulating broad-spectrum

sunscreens using Benzophenone-9, including its physicochemical properties, formulation

guidelines, and detailed experimental protocols for performance evaluation.

Physicochemical Properties of Benzophenone-9
A summary of the key physicochemical properties of Benzophenone-9 is presented in the

table below.
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Property Value Reference(s)

INCI Name Benzophenone-9 [3]

Chemical Name

Disodium 2,2'-dihydroxy-4,4'-

dimethoxy-5,5'-

disulfobenzophenone

[5]

CAS Number 76656-36-5 [5]

Molecular Formula C₁₅H₁₂Na₂O₁₁S₂ [1]

Appearance Light yellow crystalline powder [6]

Solubility Soluble in water [1]

UV Absorption Range 270-340 nm [6][7]

Formulation of Broad-Spectrum Sunscreens with
Benzophenone-9
Achieving broad-spectrum protection requires a combination of UV filters that cover both the

UVA and UVB regions of the electromagnetic spectrum. Benzophenone-9, with its absorption

in the UVA and UVB ranges, is a valuable component in such formulations.[2]

General Formulation Guidelines:
Typical Use Level: The recommended use level of Benzophenone-9 in cosmetic

formulations typically ranges from 0.1% to 5%.[1] The exact concentration will depend on the

desired Sun Protection Factor (SPF), the presence of other UV filters, and regional

regulatory limits.

Combination with Other UV Filters: To achieve high SPF values and comprehensive broad-

spectrum protection, Benzophenone-9 is almost always used in combination with other UV

filters.

For enhanced UVB protection: Combine with filters like Octyl Methoxycinnamate,

Homosalate, and Octisalate.
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For enhanced UVA protection: Combine with filters like Avobenzone (Butyl

Methoxydibenzoylmethane) and Zinc Oxide.

Photostability: The photostability of the entire formulation is critical. Some UV filters can be

degraded by UV exposure, reducing the efficacy of the sunscreen. While specific

photostability data for Benzophenone-9 is not readily available in the public domain, it is

known that certain combinations of filters can enhance or decrease photostability. For

instance, Octocrylene is often used to stabilize the photolabile UVA filter Avobenzone.[8] It is

crucial to evaluate the photostability of the final formulation.

pH of the Formulation: As a water-soluble ingredient, the pH of the formulation can influence

the stability and efficacy of Benzophenone-9. It is recommended to maintain the pH of the

final formulation within a range specified by the supplier.

Incorporation: Benzophenone-9 is typically added to the water phase of an emulsion during

the formulation process.

Example Formulation: Broad-Spectrum Sunscreen
Lotion (SPF 30)
The following is a representative, not a definitive, formulation. Formulators should conduct their

own stability and efficacy testing.
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Phase
Ingredient (INCI
Name)

Function % w/w

A Deionized Water Solvent q.s. to 100

Glycerin Humectant 3.00

Disodium EDTA Chelating Agent 0.10

Benzophenone-9 UV Filter 2.00

B
Octyl

Methoxycinnamate
UV Filter (UVB) 7.50

Octocrylene
UV Filter (UVB) &

Photostabilizer
5.00

Butyl

Methoxydibenzoylmet

hane

UV Filter (UVA) 3.00

Cetearyl Alcohol Emulsifier, Thickener 2.50

Glyceryl Stearate Emulsifier 2.00

C12-15 Alkyl

Benzoate
Emollient 5.00

C
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Fragrance Fragrance 0.20

Manufacturing Procedure:

Heat Phase A to 75-80°C with gentle stirring until all ingredients are dissolved.

In a separate vessel, heat Phase B to 75-80°C with stirring until all ingredients are melted

and the phase is uniform.

Add Phase B to Phase A under homogenization. Homogenize for 3-5 minutes.
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Begin cooling the emulsion while stirring.

At 40°C, add the ingredients of Phase C.

Continue stirring until the lotion reaches room temperature.

Adjust pH if necessary.

Experimental Protocols for Performance Evaluation
To validate the efficacy of a broad-spectrum sunscreen formulation, two key in vitro tests are

essential: the Sun Protection Factor (SPF) test and the Broad-Spectrum (UVA/UVB) protection

test.

In Vitro Sun Protection Factor (SPF) Determination
This protocol is based on the principles of UV spectrophotometry on a thin film of sunscreen

applied to a substrate.

Objective: To determine the in vitro SPF of a sunscreen formulation.

Materials:

UV-Vis Spectrophotometer with an integrating sphere.

Polymethylmethacrylate (PMMA) plates with a roughened surface.[9][10][11]

Positive displacement pipette or syringe.

Finger cots or gloves.

Reference sunscreen with a known SPF.

Procedure:

Substrate Preparation: Ensure PMMA plates are clean and dry.

Sample Application: Apply the sunscreen product to the PMMA plate at a concentration of

1.0 to 2.0 mg/cm².[12] Distribute the product evenly across the plate using a gloved finger
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with a specific, consistent spreading motion to create a uniform film.

Drying: Allow the film to dry in the dark at room temperature for at least 15 minutes.

Spectrophotometric Measurement:

Place a blank (untreated) PMMA plate in the spectrophotometer to record a baseline.

Measure the absorbance of the sunscreen-treated plate at 1 nm intervals from 290 nm to

400 nm.[13] At least three separate measurements on different areas of the plate should

be taken and averaged.

SPF Calculation: The SPF is calculated using the following equation:

Where:

E(λ) is the erythemal action spectrum.

I(λ) is the spectral irradiance of the UV source.

T(λ) is the spectral transmittance of the sunscreen film.

The integration is performed from 290 to 400 nm.

Data Presentation:

Formulation Mean In Vitro SPF Standard Deviation

Example Sunscreen Lotion [Insert Value] [Insert Value]

Reference Sunscreen [Insert Value] [Insert Value]

In Vitro Broad-Spectrum (UVA/UVB) Protection
Assessment (Critical Wavelength Method)
This protocol determines the broad-spectrum efficacy of a sunscreen by calculating the critical

wavelength (λc), as outlined in various international standards.[11][14][15]
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Objective: To determine the critical wavelength of a sunscreen formulation to substantiate a

"broad-spectrum" claim.

Materials:

Same as for the In Vitro SPF Determination protocol.

A solar simulator for pre-irradiation of the sample.

Procedure:

Sample Preparation and Application: Prepare the sample on the PMMA plate as described in

the in vitro SPF protocol.

Pre-irradiation: Expose the sunscreen-treated plate to a controlled dose of UV radiation from

a solar simulator to account for the photostability of the UV filters.[12] The irradiation dose is

typically calculated based on the expected UVA protection factor.

Spectrophotometric Measurement: After pre-irradiation, measure the absorbance of the

sunscreen film from 290 nm to 400 nm at 1 nm intervals.

Critical Wavelength (λc) Calculation: The critical wavelength is the wavelength at which the

integral of the spectral absorbance curve, starting from 290 nm, is 90% of the integral of the

absorbance curve from 290 nm to 400 nm.[11][12]

The equation is as follows:

Where A(λ) is the absorbance at wavelength λ.

Data Presentation:

Formulation
Mean Critical
Wavelength (nm)

Standard Deviation
Broad-Spectrum
Claim Met (≥ 370
nm)?

Example Sunscreen

Lotion
[Insert Value] [Insert Value] [Yes/No]
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A critical wavelength of 370 nm or greater is generally required to label a product as "broad-

spectrum."[11][16]

Mandatory Visualizations
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Caption: Sunscreen formulation workflow.
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Caption: UV absorption by Benzophenone-9.
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Caption: In vitro sunscreen testing workflow.

Safety and Regulatory Considerations
The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of

Benzophenone-9 and concluded that it is safe for use in cosmetics.[3] However, it is important

to note that regulatory landscapes are continuously evolving. For example, the parent

compound, benzophenone, has faced increased scrutiny and restrictions in some regions.[17]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1580434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580434?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/benzophenone-9/
https://cosmileeurope.eu/inci/detail/1571/benzophenone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulators must stay informed about the current regulatory status of Benzophenone-9 in

their target markets.

Conclusion
Benzophenone-9 is a valuable water-soluble UV filter for the formulation of broad-spectrum

sunscreens. By understanding its properties and following systematic formulation and testing

protocols, researchers and formulators can develop effective and stable sunscreen products.

The in vitro methods described provide reliable means to assess product performance,

ensuring that products meet efficacy claims and regulatory requirements. As with any cosmetic

ingredient, it is imperative to consult with suppliers for the most up-to-date technical and safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzophenone 9 - High-Quality UV Stabilizer at Best Price [ebrightchem.com]

2. uvabsorbers.com [uvabsorbers.com]

3. cosmeticsinfo.org [cosmeticsinfo.org]

4. Benzophenone: The Uv Shield You Didn't Know About | Chemical Bull [chemicalbull.com]

5. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by
Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]

6. specialchem.com [specialchem.com]

7. welltchem.com [welltchem.com]

8. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]

9. alsglobal.com [alsglobal.com]

10. specialchem.com [specialchem.com]

11. In Vitro Evaluation of Sunscreens: An Update for the Clinicians - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1580434?utm_src=pdf-body
https://www.benchchem.com/product/b1580434?utm_src=pdf-body
https://www.benchchem.com/product/b1580434?utm_src=pdf-custom-synthesis
https://www.ebrightchem.com/benzophenone-9-8343743.html
https://www.uvabsorbers.com/info/benzophenone-9-in-the-field-of-sun-protection-95529773.html
https://www.cosmeticsinfo.org/ingredient/benzophenone-9/
https://www.chemicalbull.com/blogs/benzophenone-the-uv-shield-you-didn-t-know-about
https://pmc.ncbi.nlm.nih.gov/articles/PMC8951480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8951480/
https://www.specialchem.com/polymer-additives/product/jingjiang-concord-plastics-technology-ultraviolet-absorbent-uv-9
https://www.welltchem.com/product/wellsorb-uv-9/
https://pub-mediabox-storage.rxweb-prd.com/exhibitor/document/exh-2c7e6a24-abe5-440a-9285-b512099a7dba/dcacd87a-6e52-4b56-bbd4-55dcf9fe8b3d.pdf
https://www.alsglobal.com/pt/news-and-publications/2025/03/in-vitro-spf-testing-with-iso-23675-2
https://www.specialchem.com/cosmetics/guide/alternative-invitro-spf-sunscreen-test-method
https://pmc.ncbi.nlm.nih.gov/articles/PMC3514825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3514825/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. In vitro assessment of the broad-spectrum ultraviolet protection of sunscreen products -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. In Vitro UVA testing of sunscreen products - Bentham [bentham.co.uk]

14. Standard - Cosmetics - Determination of sunscreen UVA photoprotection in vitro (ISO
24443:2021) SS-EN ISO 24443:2021 - Swedish Institute for Standards, SIS [sis.se]

15. intertekinform.com [intertekinform.com]

16. researchgate.net [researchgate.net]

17. cosmileeurope.eu [cosmileeurope.eu]

To cite this document: BenchChem. [Application Notes and Protocols: Formulation of Broad-
Spectrum Sunscreens Using Benzophenone-9]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1580434#formulation-of-broad-spectrum-
sunscreens-using-benzophenone-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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